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Compound of Interest

Compound Name: Stannane, butylhydroxyoxo-

Cat. No.: B1346574

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents is paramount to ensuring laboratory safety and environmental
compliance. Stannane, butylhydroxyoxo-, also known as n-Butyltin hydroxide oxide, is an
organotin compound that requires careful management due to its potential health hazards. This
guide provides essential safety and logistical information for its proper disposal.

Hazard Profile & Safety Precautions

Stannane, butylhydroxyoxo- is classified as a hazardous substance. It is toxic if swallowed,
causes skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2][3]
Therefore, strict adherence to safety protocols is mandatory.

Personal Protective Equipment (PPE):

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[2][4]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[2]

[4]

o Respiratory Protection: If dust is generated, follow OSHA respirator regulations found in 29
CFR 1910.134 or European Standard EN 149. Use in a well-ventilated area or under a
chemical fume hood.[1][2][4]

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1346574?utm_src=pdf-interest
https://www.benchchem.com/product/b1346574?utm_src=pdf-body
https://www.benchchem.com/product/b1346574?utm_src=pdf-body
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18290~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2013:36:52~~n-Butyltin%20hydroxide%20oxide~~
https://www.fishersci.com/store/msds?partNumber=AAA1829036&productDescription=N-BUTYLTIN+HYDRX+OXID+500G&vendorId=VN00024248&countryCode=US&language=en
https://chembk.com/en/chem/butyl(oxo)stannanol
https://www.fishersci.com/store/msds?partNumber=AAA1829036&productDescription=N-BUTYLTIN+HYDRX+OXID+500G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/03320.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1829036&productDescription=N-BUTYLTIN+HYDRX+OXID+500G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/03320.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA18290~~PDF~~MTR~~CGV4~~EN~~2025-09-22%2013:36:52~~n-Butyltin%20hydroxide%20oxide~~
https://www.fishersci.com/store/msds?partNumber=AAA1829036&productDescription=N-BUTYLTIN+HYDRX+OXID+500G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/03320.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Handling and Storage:

Minimize dust generation and accumulation.[4]

Avoid contact with eyes, skin, or clothing.[1][2]

Do not ingest or breathe in the substance.[1][2]

Quantitative Exposure Limits

Store in a dry, cool, and well-ventilated place with the container tightly closed.[1][2]

Facilities should be equipped with an eyewash station and a safety shower.[2][4]

The following table summarizes the occupational exposure limits for Stannane,

butylhydroxyoxo-.
Agency Type Value (as Sn) Notes
Listed under Tin
ACGIH TWA 0.1 mg/m?3 _
organic compounds.
Listed under Tin
ACGIH STEL 0.2 mg/m3 ]
organic compounds.
Listed under Tin
NIOSH REL 0.1 mg/m3 organic compounds
(except Cyhexatin).
Listed under Tin
NIOSH IDLH 25 mg/m3 organic compounds
(except Cyhexatin).
Final PEL; listed
OSHA PEL 0.1 mg/m3 under Tin organic

compounds.

Data sourced from various Safety Data Sheets.[1][4]
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Step-by-Step Disposal Procedure

The disposal of Stannane, butylhydroxyoxo- must be handled as hazardous waste. Always
consult local, regional, and national hazardous waste regulations to ensure complete and
accurate classification and disposal.[2]

Experimental Protocol for Disposal:
e \Waste Identification and Classification:

o Determine if the discarded chemical is classified as a hazardous waste according to your
institution's and region's regulations.

o Containerization:

o Collect waste Stannane, butylhydroxyoxo- in a suitable, clearly labeled, and sealed
container.

o Ensure the container is compatible with the chemical.
e Collection of Contaminated Materials:

o If a spill occurs, sweep up the solid material, avoiding dust formation, and place it into a
suitable container for disposal.[1]

o Any contaminated PPE (gloves, lab coats, etc.) should also be collected and disposed of
as hazardous waste.

o Storage Pending Disposal:

o Store the sealed waste container in a designated, secure, and well-ventilated hazardous
waste accumulation area.

o Keep it away from incompatible materials.

» Arranging for Disposal:
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o Contact your institution's Environmental Health and Safety (EHS) office or a licensed
hazardous waste disposal contractor to arrange for pickup and disposal.

o Provide them with the Safety Data Sheet (SDS) for Stannane, butylhydroxyoxo-.

o Documentation:

o Maintain accurate records of the amount of waste generated and its disposal date, in
accordance with regulatory requirements.

Disposal Workflow Diagram
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Caption: Logical workflow for the proper disposal of Stannane, butylhydroxyoxo-.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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